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Compound of Interest

Compound Name: Elzovantinib

Cat. No.: B2457233

TPX-0022 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and best practices for the storage and
handling of TPX-0022 (Elzovantinib).

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for TPX-0022 powder?

Al: For long-term stability, TPX-0022 in its solid (powder) form should be stored at -20°C.
Under these conditions, it is reported to be stable for up to three years.[1][2] Some suppliers
suggest that it can also be stored at room temperature for shorter periods, on the order of
months.[1]

Q2: How should I store TPX-0022 once it is dissolved in a solvent?

A2: Stock solutions of TPX-0022 should be stored at -80°C for optimal stability, where they can
be viable for up to two years.[2][3] For shorter-term storage of up to one year, -20°C is also
acceptable.[3] It is highly recommended to aliquot the stock solution into single-use volumes to
prevent degradation from repeated freeze-thaw cycles.[3]

Q3: What is the recommended solvent for dissolving TPX-00227?

A3: TPX-0022 is soluble in dimethyl sulfoxide (DMSO).[1]
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Q4: Are there any special considerations when using DMSO to dissolve TPX-00227?

A4: Yes, it is crucial to use fresh, anhydrous DMSO. TPX-0022 is reported to be insoluble in

DMSO that has absorbed moisture.[4] Using hygroscopic (moisture-absorbing) DMSO can

significantly impact the solubility of the product.[3]

Q5: What are the general safety precautions for handling TPX-0022?

A5: TPX-0022 should be handled in a well-ventilated area. Personal protective equipment

(PPE), including safety goggles with side-shields, protective gloves, and a lab coat, should be

worn.[2] Avoid inhalation of the powder and contact with eyes and skin.[2]

Troubleshooting Guide

Issue

Potential Cause

Recommended Solution

Difficulty Dissolving TPX-0022
in DMSO

The DMSO may have
absorbed moisture, reducing

its solvating capacity.

Use a fresh, unopened bottle
of anhydrous or molecular
biology-grade DMSO. Ensure
the cap is tightly sealed on the
DMSO stock bottle when not in

use.

Inconsistent Experimental

Results

The TPX-0022 stock solution
may have degraded due to
improper storage or multiple

freeze-thaw cycles.

Prepare fresh stock solutions
from the powder. Aliquot the
stock solution into single-use
vials to minimize freeze-thaw
cycles. Always store stock
solutions at -80°C for long-
term use.[2][3]

Precipitate Formation in Stock

Solution

The concentration of TPX-
0022 may be too high for the

solvent at a given temperature.

Gently warm the solution and
vortex to redissolve the
precipitate. If the issue
persists, consider preparing a

more dilute stock solution.

Stability and Storage Data Summary
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Storage ]

Form Shelf Life Reference
Temperature

Solid (Powder) -20°C 3years [1112]

Solid (Powder) Room Temperature Months [1]

In Solvent (DMSO) -80°C 2 years [2][3]

In Solvent (DMSO) -20°C 1 year [3]

Experimental Protocols

Protocol: Preparation of TPX-0022 Stock Solution
e Materials:
o TPX-0022 powder
o Anhydrous Dimethyl Sulfoxide (DMSO)
o Sterile, polypropylene microcentrifuge tubes
o Calibrated pipettes and sterile tips
» Procedure:

1. Allow the TPX-0022 vial to equilibrate to room temperature before opening to prevent
condensation.

2. Weigh the desired amount of TPX-0022 powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration (e.g., 10 mM).

4. Vortex the solution until the TPX-0022 is completely dissolved. Gentle warming (e.g., in a
37°C water bath) may aid in dissolution.

5. Aliquot the stock solution into single-use volumes in sterile polypropylene tubes.
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6. Label each aliquot clearly with the compound name, concentration, date of preparation,
and your initials.

7. Store the aliquots at -80°C for long-term storage.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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